Isoproturon
Isoproturon
Isoproturon is a phenylurea herbicide used to control ryegrass, silky bentgrass, and broadleaf species in spring and winter wheat.
Isoproturon is a member of the class of phenylureas that is 1,1-dimethylurea substituted by a p-cumenyl group at position 3. A selective, systemic herbicide used to control annual grasses and broadleaf weeds in cereals, its use within the EU has been banned after September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as an environmental contaminant, a xenobiotic, a herbicide and an agrochemical.
Isoproturon is a member of the class of phenylureas that is 1,1-dimethylurea substituted by a p-cumenyl group at position 3. A selective, systemic herbicide used to control annual grasses and broadleaf weeds in cereals, its use within the EU has been banned after September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as an environmental contaminant, a xenobiotic, a herbicide and an agrochemical.
Brand Name:
Vulcanchem
CAS No.:
34123-59-6
VCID:
VC20804309
InChI:
InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
SMILES:
CC(C)C1=CC=C(C=C1)NC(=O)N(C)C
Molecular Formula:
C12H18N2O
Molecular Weight:
206.28 g/mol
Isoproturon
CAS No.: 34123-59-6
Cat. No.: VC20804309
Molecular Formula: C12H18N2O
Molecular Weight: 206.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoproturon is a phenylurea herbicide used to control ryegrass, silky bentgrass, and broadleaf species in spring and winter wheat. Isoproturon is a member of the class of phenylureas that is 1,1-dimethylurea substituted by a p-cumenyl group at position 3. A selective, systemic herbicide used to control annual grasses and broadleaf weeds in cereals, its use within the EU has been banned after September 2017 on the grounds of potential groundwater contamination and risks to aquatic life; there have also been concerns about its endocrine-disrupting properties. It has a role as an environmental contaminant, a xenobiotic, a herbicide and an agrochemical. |
|---|---|
| CAS No. | 34123-59-6 |
| Molecular Formula | C12H18N2O |
| Molecular Weight | 206.28 g/mol |
| IUPAC Name | 1,1-dimethyl-3-(4-propan-2-ylphenyl)urea |
| Standard InChI | InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15) |
| Standard InChI Key | PUIYMUZLKQOUOZ-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=C(C=C1)NC(=O)N(C)C |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)NC(=O)N(C)C |
| Colorform | Colorless crystals White crystals from benzene |
| Flash Point | 100 °C (212 °F) - closed cup |
| Melting Point | 158.0 °C 158 °C |
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